Cas no 119174-33-3 (Ethanethioic acid,S-(2-cyanoethyl) ester)

• Product Name: Ethanethioic acid,S-(2-cyanoethyl) ester
• CAS No: 119174-33-3
• MF: C₅H₇NOS
• MW: 129.180179834366
• CID: 132097
• PubChem ID: 24878835
• Update Time: 2025-07-12

Ethanethioic acid,S-(2-cyanoethyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid,S-(2-cyanoethyl) ester
• S-(2-cyanoethyl) ethanethioate
• 3-(Acetylthio)propionitrile
• 3-Acetylmercapto-propionitril
• 3-acetylsulfanyl-propionitrile
• 3-Acetylsulfanylpropionitrile
• S-(2-cyano-ethyl) ethanethioate
• S-2-cyanoethyl thioacetate
• S-3-acetylthiopropionitrile
• 3-(ACETYLTHIO)PROPIONITRILE 97
• starbld0004334
• 119174-33-3
• 3-(Acetylthio)propionitrile, 97%
• Ethanethioic acid, S-(2-cyanoethyl) ester
• AKOS025294147
• J-004078
• DTXSID80409118
• SCHEMBL5276561
• 3-(ACETYLSULFANYL)PROPANENITRILE
• G66362

• MDL： MFCD02755518
• Inchi： 1S/C5H7NOS/c1-5(7)8-4-2-3-6/h2,4H2,1H3
• InChI Key： BMBATCYWJILFCR-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCC#N

Computed Properties

• Exact Mass: 129.02500
• Monoisotopic Mass: 129.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.120 g/mL at 25 °C(lit.)
• Boiling Point: 246-247 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.4930(lit.)
• PSA: 66.16000
• LogP: 1.17978
• Solubility: Not determined

Ethanethioic acid,S-(2-cyanoethyl) ester Security Information

• Hazardous Material transportation number：UN 3334
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters